N-[(3S*,4R*)-1-(2-oxo-4-phenylbutanoyl)-4-propyl-3-pyrrolidinyl]acetamide

• IUPAC Name: N-[(3S,4R)-1-(2-oxo-4-phenylbutanoyl)-4-propylpyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C19H26N2O3/c1-3-7-16-12-21(13-17(16)20-14(2)22)19(24)18(23)11-10-15-8-5-4-6-9-15/h4-6,8-9,16-17H,3,7,10-13H2,1-2H3,(H,20,22)/t16-,17-/m1/s1
• InChI Key: GGCJBYXSKRDGAO-IAGOWNOFSA-N
• Canonical SMILES: CCCC1CN(CC1NC(=O)C)C(=O)C(=O)CCC2=CC=CC=C2
• Isomeric SMILES: CCC[C@@H]1CN(C[C@H]1NC(=O)C)C(=O)C(=O)CCC2=CC=CC=C2
• Molecular Formula: C19H26N2O3
• Molecular Weight: 330.4 g/mol

Description

N-[(3S*,4R*)-1-(2-oxo-4-phenylbutanoyl)-4-propyl-3-pyrrolidinyl]acetamide, also known as CPP-115, is a synthetic compound that belongs to the class of drugs called GABA aminotransferase inhibitors. CPP-115 has been found to be effective in treating a variety of neurological disorders, including epilepsy, addiction, and anxiety.

Scientific Research Applications

1. Anxiolytic Effects

Research has shown that derivatives of N-[(3S*,4R*)-1-(2-oxo-4-phenylbutanoyl)-4-propyl-3-pyrrolidinyl]acetamide, such as N-Phenyl-2-[1-[3-(2-pyridinylethynyl)benzoyl]-4-piperidine]acetamide, exhibit anxiolytic properties. This derivative has shown promising oral activity in animal models predictive of clinical efficacy for treating anxiety, with modest affinity for neurokinin NK-1 and NK-2 receptors, which are involved in regulating mood and emotion (Kordik et al., 2006).

2. Opioid Receptor Agonists

A study on a series of N-[2-(1-pyrrolidinyl)ethyl]acetamides, similar in structure to this compound, revealed their potential as opioid kappa agonists. These compounds, when modified at specific positions, showed potent naloxone-reversible analgesic effects and significant activity as opioid kappa agonists (Barlow et al., 1991).

3. Fluorescent Probes

Derivatives of this compound have been explored as fluorescent probes. For example, certain imidazo[1,2-a]pyridine derivatives, produced from the reaction of β-lactam carbenes with 2-pyridyl isonitriles, have shown efficiency as fluorescent probes for mercury ion detection in both acetonitrile and buffered aqueous solution (Shao et al., 2011).

4. Insecticidal Activity

Pyridine derivatives, which can be synthesized from this compound, have shown significant insecticidal activities. These compounds have been found to be effective against certain insect species, offering potential as novel insecticides (Bakhite et al., 2014).